Cas no 2228479-35-2 (3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol)

• Product Name: 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol
• CAS No: 2228479-35-2
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6299386
• PubChem ID: 165617395
• Update Time: 2025-06-08

3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol
• EN300-1817299
• 2228479-35-2

• Inchi： 1S/C9H9F4NO/c10-5-3-4(6(15)1-2-14)7(11)9(13)8(5)12/h3,6,15H,1-2,14H2
• InChI Key： WYSZLIXQKJVKLJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(CCN)O)F)F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol

Introduction to 3-Amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol (CAS No. 2228479-35-2)

3-Amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol (CAS No. 2228479-35-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol is C₉H₈F₄NO₂, with a molecular weight of approximately 240.16 g/mol. The presence of a tetrafluorophenyl group and an amino group in its structure imparts unique chemical properties and reactivity profiles that are of great interest to researchers.

In recent years, the study of fluorinated compounds has gained momentum due to their enhanced biological activity and metabolic stability. The tetrafluorophenyl moiety in 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol contributes to its lipophilicity and can influence its binding affinity to various biological targets. This makes it a promising candidate for the development of drugs targeting specific receptors or enzymes.

The amino group in 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol provides additional functional versatility. Amino groups are known to participate in hydrogen bonding and can form salt bridges with carboxylic acids or other functional groups. This property is crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The hydroxyl group in the compound also plays a significant role in its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins or enzymes, enhancing the compound's binding affinity and selectivity. Additionally, the presence of a hydroxyl group can influence the compound's solubility and distribution within biological systems.

In terms of synthesis, 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol can be prepared through various methods. One common approach involves the reaction of 2,3,4,5-tetrafluorobenzaldehyde with an appropriate amine and a reducing agent to form the desired product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound.

The physicochemical properties of 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol, such as its melting point (mp), boiling point (bp), solubility in different solvents, and logP value (octanol-water partition coefficient), are essential for understanding its behavior in both laboratory settings and biological systems. These properties are often determined through experimental methods and computational predictions.

In terms of biological activity, preliminary studies have shown that 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators such as cytokines and chemokines. These findings suggest that the compound could be further investigated for potential use in treating inflammatory diseases.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol may not yet be available due to its relatively recent discovery and synthesis, preclinical studies have provided valuable insights into its potential therapeutic applications.

Toxicological studies are also crucial for assessing the safety profile of any new compound. Preliminary toxicological evaluations have indicated that 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol exhibits low toxicity at therapeutic concentrations. However, further comprehensive studies are needed to fully understand its long-term effects on human health.

In conclusion, 3-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-ol (CAS No. 2228479-35-2) is a promising compound with a unique chemical structure that offers significant potential for pharmaceutical research and development. Its combination of functional groups provides a foundation for optimizing its biological activity and therapeutic applications. Ongoing research will continue to uncover new insights into its properties and potential uses in medicine.